Cas no 532394-83-5 (2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol)

• Product Name: 2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol
• CAS No: 532394-83-5
• MF: C₄₇H₄₈O₈
• MW: 740.879234313965
• CID: 2830655
• PubChem ID: 71441949
• Update Time: 2025-04-21

2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 532394-83-5
• DTXSID90850859
• 2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol

• Inchi： 1S/C47H48O8/c1-50-41-23-15-37(16-24-41)46(35-11-7-5-8-12-35,38-17-25-42(51-2)26-18-38)54-33-45(31-48,32-49)34-55-47(36-13-9-6-10-14-36,39-19-27-43(52-3)28-20-39)40-21-29-44(53-4)30-22-40/h5-30,48-49H,31-34H2,1-4H3
• InChI Key： JXKZRQWJOJMKSC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)CC(CO)(CO)COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 740.33491849Da
• Monoisotopic Mass: 740.33491849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 55
• Rotatable Bond Count: 18
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 95.8Ų